Cas no 2377035-23-7 (3-Bicyclo[1.1.1]pent-1-ylpyrrolidine)

• Product Name: 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine
• CAS No: 2377035-23-7
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 6406856
• PubChem ID: 145913407
• Update Time: 2025-05-20

3-Bicyclo[1.1.1]pent-1-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-39870188
• 3-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine
• EN300-7426303
• 2377035-23-7
• 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine

• Inchi： 1S/C9H15N/c1-2-10-6-8(1)9-3-7(4-9)5-9/h7-8,10H,1-6H2
• InChI Key： QDBYEPGWLDVSIC-UHFFFAOYSA-N
• SMILES： N1CCC(C23CC(C2)C3)C1

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 207.9±8.0 °C(Predicted)
• pka: 10.49±0.10(Predicted)

Additional information on 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine

3-Bicyclo[1.1.1]pent-1-ylpyrrolidine (CAS No: 2377035-23-7)

The compound 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine, identified by the CAS number 2377035-23-7, is a bicyclic amine with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their rigid structures and potential applications in drug design and development.

The molecular structure of 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine consists of a pyrrolidine ring fused with a bicyclo[1.1.1]pentane moiety. This arrangement creates a highly strained yet stable structure, which is a key feature in its reactivity and biological activity. The compound's unique topology makes it an interesting candidate for studying non-covalent interactions, such as hydrogen bonding and π-interactions, which are crucial in many biochemical processes.

Recent studies have explored the potential of 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine as a building block in medicinal chemistry. Researchers have utilized its rigid structure to design small molecules with enhanced bioavailability and selectivity for specific targets. For instance, derivatives of this compound have been investigated as inhibitors of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine has been employed as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has made it valuable in the construction of complex natural products and biologically active molecules.

From a synthetic standpoint, the preparation of 3-Bicyclo[1.1.1]pent-1-ylpyrrolidine involves multi-step processes that often require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing costs and improving scalability for industrial applications.

Looking ahead, the continued exploration of 3-Bicyclo[1.1.1]pent-ylpyrrolidine's properties is expected to yield new insights into its potential uses in materials science and nanotechnology. Its rigid structure and amine functionality make it a promising candidate for self-assembling systems and supramolecular chemistry.